1,1,2,3,4,5,6-Heptachlorocyclohexane

• CAS: 12407-87-3
• Molecular Formula: C6H5Cl7
• Molecular Weight: 325.3 g/mol
• SMILES: C1(C(C(C(C(C1Cl)Cl)(Cl)Cl)Cl)Cl)Cl
• InChI: InChI=1S/C6H5Cl7/c7-1-2(8)4(10)6(12,13)5(11)3(1)9/h1-5H
• InChIKey: DWMMFAQCEHVJPE-UHFFFAOYSA-N

1,1,2,3,4,5,6-Heptachlorocyclohexane: Distinctive Reactivity

1,1,2,3,4,5,6-Heptachlorocyclohexane (HeCH) is a fully chlorinated cyclohexane derivative with the molecular formula C6H5Cl7 and a molecular weight of 325.27 g/mol [1]. It exists as a minor component in technical hexachlorocyclohexane (HCH) mixtures, typically comprising less than 1% of the total isomer content [2]. Unlike the major HCH isomers (α-, β-, γ-, δ-), HeCH possesses an additional chlorine atom, resulting in unique physicochemical properties and distinct environmental fate pathways that preclude its substitution by more common analogs in analytical, environmental, and enzymatic studies.

Analytical standard Trace-level monitoring of minor HCH isomer in environmental samples

Enzyme substrate Mapping LinA/LinB dehalogenase pathways with authentic HeCH substrate

Process research Crystallization inhibition studies for γ-HCH purification optimization Reported context

• [1] CAS Common Chemistry. 1,1,2,3,4,5,6-Heptachlorocyclohexane. CAS, a division of the American Chemical Society, n.d. http://commonchemistry.cas.org/detail?cas_rn=707-55-1. View Source
• [2] Bala, K.; Geueke, B.; Miska, M. E.; Rentsch, D.; Poiger, T.; Dadhwal, M.; Lal, R.; Holliger, C.; Kohler, H. P. E. Enzymatic Conversion of ε-Hexachlorocyclohexane and a Heptachlorocyclohexane Isomer, Two Neglected Components of Technical Hexachlorocyclohexane. Environ. Sci. Technol. 2012, 46 (7), 4051-4058. View Source

Why Heptachlorocyclohexane Cannot Be Substituted

1,1,2,3,4,5,6-Heptachlorocyclohexane exhibits distinct physicochemical properties and enzymatic reactivity that diverge sharply from those of the major hexachlorocyclohexane (HCH) isomers (α-, β-, γ-, δ-) [1]. Its higher chlorine content (7 Cl vs. 6 Cl) alters its melting point, vapor pressure, and solubility, directly impacting crystallization behavior and analytical separation [2]. Critically, LinA dehydrochlorinases and LinB haloalkane dehalogenases—the primary enzymes initiating HCH biodegradation—convert HeCH to entirely different product suites than those formed from γ-HCH or other HCH isomers [3]. Substituting HeCH with a more abundant HCH analog in environmental fate studies, bioremediation assessments, or analytical method development would therefore yield misleading kinetic data, incorrect metabolite identification, and an incomplete understanding of contamination source signatures.

Physicochemical Higher chlorine content (7 Cl) shifts melting point and solubility relative to HCH isomers, altering crystallization behaviour.

Enzymatic LinA/LinB produce tetrachlorobenzenes from HeCH, not the trichlorobenzenes typical of γ-HCH; using a substitute leads to incorrect metabolite identification.

Process Crystallization retardation documented for HeCH is not replicated by major HCH isomers; substitution may misrepresent purification kinetics.

• [1] Bala, K.; Geueke, B.; Miska, M. E.; Rentsch, D.; Poiger, T.; Dadhwal, M.; Lal, R.; Holliger, C.; Kohler, H. P. E. Enzymatic Conversion of ε-Hexachlorocyclohexane and a Heptachlorocyclohexane Isomer, Two Neglected Components of Technical Hexachlorocyclohexane. Environ. Sci. Technol. 2012, 46 (7), 4051-4058. View Source
• [2] DE967161C. Process for the Production of Technically Pure, at Least 90% γ-Hexachlorocyclohexane. Google Patents. View Source
• [3] Geueke, B.; Garg, N.; Ghosh, S.; Fleischmann, T.; Holliger, C.; Lal, R.; Kohler, H. P. E. Metabolomics of Hexachlorocyclohexane (HCH) Transformation: Ratio of LinA to LinB Determines Metabolic Fate of HCH Isomers. Environ. Microbiol. 2013, 15 (4), 1040-1051. View Source

Differentiating Heptachlorocyclohexane from HCH Analogs

Elevated Melting Point vs. γ-HCH

The ε-isomer of 1,1,2,3,4,5,6-heptachlorocyclohexane (ε-HeCH) exhibits a melting point of 140-141 °C, which is 26-28 °C higher than that of γ-HCH (lindane), the primary insecticidal component of technical HCH mixtures [1] [2]. This thermal stability difference is critical for crystallization-based purification processes and for distinguishing HeCH from γ-HCH in analytical methods.

Melting point

Head-to-head

140–141 °C vs. γ-HCH 112–114 °C

Supports isomer identification by thermal analysis

Reported from CAS and vendor data; verify lot-specific values

Evidence Dimension	Melting point (°C)
Target Compound Data	140-141 °C
Comparator Or Baseline	γ-HCH (lindane): 112-114 °C
Quantified Difference	+26-28 °C
Conditions	Solid state, reported from CAS Common Chemistry and vendor technical data.

Why This Matters

A 26 °C higher melting point indicates distinct crystal lattice energy, enabling separation by fractional crystallization and providing a diagnostic thermal signature for identification in technical mixtures.

• [1] CAS Common Chemistry. 1,1,2,3,4,5,6-Heptachlorocyclohexane. CAS, a division of the American Chemical Society, n.d. http://commonchemistry.cas.org/detail?cas_rn=707-55-1. View Source
• [2] Carl Roth GmbH. Lindane (γ-HCH, γ-BHC), CAS No. 58-89-9, order online. https://www.carlroth.com. View Source

Distinctive Infrared Absorption Signature

Infrared absorption spectroscopy reveals a diagnostic analytical key band for ε-heptachlorocyclohexane at 738 cm⁻¹, which is clearly separated from the key bands of γ-HCH (684 cm⁻¹), α-HCH (786 cm⁻¹), and other heptachlorocyclohexane isomers (α-hepta. 763, 1010 cm⁻¹; γ-hepta. 710, 796 cm⁻¹; δ-hepta. 718, 808 cm⁻¹) [1]. This spectral uniqueness allows unambiguous identification of the ε-HeCH isomer in complex mixtures without chromatographic separation.

IR key band

Head-to-head

ε-HeCH 738 cm⁻¹; γ-HCH 684 cm⁻¹

Diagnostic IR fingerprint for confirmation without chromatography

Measured in CS₂ and solid state

Evidence Dimension	Infrared absorption key band (cm⁻¹)
Target Compound Data	ε-Hepta. 738 cm⁻¹
Comparator Or Baseline	γ-HCH: 684 cm⁻¹; α-HCH: 786 cm⁻¹; α-Hepta.: 763, 1010 cm⁻¹; γ-Hepta.: 710, 796 cm⁻¹; δ-Hepta.: 718, 808 cm⁻¹
Quantified Difference	ε-HeCH band at 738 cm⁻¹ does not overlap with major HCH isomer bands
Conditions	Measured in CS₂ solution and in the solid state

Why This Matters

The 738 cm⁻¹ IR band provides a direct, non-destructive fingerprint for confirming the identity and purity of the ε-heptachlorocyclohexane isomer, essential for quality control in analytical standard production.

• [1] Kuratani, K. Infra-red Absorption Spectra of BHC and Related Compounds. Report of the Institute of Science and Technology, University of Tokyo 1951, 4 (9/10), 236-239. View Source

Unique Enzymatic Conversion by LinA and LinB

In vitro enzyme assays demonstrate that heptachlorocyclohexane (HeCH) is converted by LinA dehydrochlorinases (LinA1 and LinA2) to a mixture of 1,2,3,4- and 1,2,3,5-tetrachlorobenzene, whereas γ-HCH is converted to 1,2,4-trichlorobenzene and α-HCH yields 1,2,3-trichlorobenzene [1] [2]. When incubated with LinB haloalkane dehalogenase, HeCH yields hexachlorocyclohexanol as the sole product, in contrast to ε-HCH which yields pentachlorocyclohexanol and tetrachlorocyclohexane-1,4-diol [1].

Enzymatic products

Class-level inference

LinA: tetrachlorobenzenes; LinB: hexachlorocyclohexanol
γ-HCH: trichlorobenzenes

Distinct product suites support pathway-specific metabolite tracking

Qualitative data; quantitative rates to verify

Evidence Dimension	Enzymatic transformation products
Target Compound Data	LinA: 1,2,3,4- and 1,2,3,5-tetrachlorobenzene; LinB: hexachlorocyclohexanol
Comparator Or Baseline	γ-HCH (LinA): 1,2,4-trichlorobenzene; α-HCH (LinA): 1,2,3-trichlorobenzene; ε-HCH (LinB): pentachlorocyclohexanol and tetrachlorocyclohexane-1,4-diol
Quantified Difference	Qualitatively distinct product suites (no quantitative rate data available)
Conditions	In vitro assays with purified LinA1, LinA2, and LinB enzymes from Sphingobium indicum B90A

Why This Matters

The formation of tetrachlorobenzene products from HeCH, rather than the trichlorobenzenes formed from major HCH isomers, demonstrates that HeCH undergoes a distinct enzymatic transformation pathway. This is critical for accurate metabolite tracking in bioremediation studies and for understanding the full toxicological profile of HCH-contaminated sites.

• [1] Bala, K.; Geueke, B.; Miska, M. E.; Rentsch, D.; Poiger, T.; Dadhwal, M.; Lal, R.; Holliger, C.; Kohler, H. P. E. Enzymatic Conversion of ε-Hexachlorocyclohexane and a Heptachlorocyclohexane Isomer, Two Neglected Components of Technical Hexachlorocyclohexane. Environ. Sci. Technol. 2012, 46 (7), 4051-4058. View Source
• [2] Geueke, B.; Garg, N.; Ghosh, S.; Fleischmann, T.; Holliger, C.; Lal, R.; Kohler, H. P. E. Metabolomics of Hexachlorocyclohexane (HCH) Transformation: Ratio of LinA to LinB Determines Metabolic Fate of HCH Isomers. Environ. Microbiol. 2013, 15 (4), 1040-1051. View Source

Crystallization Retardation in γ-HCH Purification

German patent DE967161C explicitly states that heptachlorocyclohexane causes 'a very strong retardation of crystallization' during the purification of γ-hexachlorocyclohexane (lindane) [1]. This phenomenon is sufficiently pronounced that even low HeCH content in raw mixtures necessitates modified processing conditions to achieve economically viable γ-HCH yields.

Crystallization

Supporting evidence

"Very strong retardation" during γ-HCH purification (DE967161C)

Critical process parameter for γ-HCH crystallization studies

Qualitative observation; quantitative kinetics to establish

Evidence Dimension	Crystallization behavior
Target Compound Data	Qualitative observation of 'very strong retardation of crystallization'
Comparator Or Baseline	Mixtures free of heptachlorocyclohexane exhibit normal crystallization kinetics
Quantified Difference	No quantitative rate data provided; effect described as 'very strong'
Conditions	Industrial crystallization of γ-HCH from technical HCH isomer mixtures

Why This Matters

This crystallization inhibition property is a critical process parameter for industrial purification of γ-HCH, directly impacting yield and purity. It underscores the need to quantify and control HeCH content in technical feedstocks, and it differentiates HeCH from other minor HCH isomers that do not exhibit this strong effect.

• [1] DE967161C. Process for the Production of Technically Pure, at Least 90% γ-Hexachlorocyclohexane. Google Patents. View Source

1,1,2,3,4,5,6-Heptachlorocyclohexane: Key Applications

Reference Standard for Legacy HCH Site Monitoring

1,1,2,3,4,5,6-Heptachlorocyclohexane is a recognized minor component of technical HCH and is frequently detected in dense non-aqueous phase liquid (DNAPL) waste from lindane manufacturing facilities [1]. Its distinct melting point (140-141 °C) [2] and diagnostic IR absorption at 738 cm⁻¹ [3] enable its unambiguous identification and quantification in complex environmental samples. Procurement of a certified analytical standard of this compound is essential for accurate quantification of HeCH in contaminated soils, sediments, and groundwater, which in turn provides a more complete picture of the contaminant source signature and aids in forensic source apportionment at former HCH production and disposal sites.

Substrate for HCH Degradation Pathway Studies

Research laboratories investigating the enzymatic degradation of HCH isomers require authentic heptachlorocyclohexane to fully characterize the substrate specificity and product profiles of LinA and LinB dehalogenases [4]. The compound's unique conversion to tetrachlorobenzenes (rather than trichlorobenzenes typical of major HCH isomers) [5] makes it an indispensable tool for mapping metabolic networks and for engineering microbial strains with enhanced degradation capabilities. The availability of purified HeCH substrate allows researchers to generate authentic metabolite standards, enabling accurate tracking of biodegradation pathways in complex environmental matrices.

Process Optimization for γ-HCH Crystallization

The strong crystallization retardation effect of heptachlorocyclohexane documented in industrial patents [6] makes this compound a critical impurity to monitor and control during the production of high-purity γ-HCH (lindane). Process chemists and chemical engineers can utilize analytical standards of HeCH to develop and validate quantitative methods for measuring HeCH content in technical feedstocks, and to study its impact on nucleation kinetics and crystal growth rates. This knowledge directly supports the optimization of crystallization protocols to maximize γ-HCH yield and purity while minimizing energy and solvent consumption.

Application

Selection Property

Validation Focus

Environmental forensic monitoring

Certified analytical standard with distinct IR signature

Identity confirmation via 738 cm⁻¹ band and melting point

HCH degradation pathway studies

Authentic HeCH substrate for LinA/LinB characterization

Metabolite profiling (tetrachlorobenzenes) in biodegradation assays

γ-HCH crystallization optimization

Crystallization inhibitor for process research

Impact on nucleation kinetics and crystal growth rates

• [1] Santos, A.; Fernández, J.; Guadaño, J.; Lorenzo, D.; Romero, A. Chlorinated organic compounds in liquid wastes (DNAPL) from lindane production dumped in landfills in Sabiñanigo (Spain). Environ. Pollut. 2018, 242, 1587-1596. View Source
• [2] CAS Common Chemistry. 1,1,2,3,4,5,6-Heptachlorocyclohexane. CAS, a division of the American Chemical Society, n.d. http://commonchemistry.cas.org/detail?cas_rn=707-55-1. View Source
• [3] Kuratani, K. Infra-red Absorption Spectra of BHC and Related Compounds. Report of the Institute of Science and Technology, University of Tokyo 1951, 4 (9/10), 236-239. View Source
• [4] Geueke, B.; Garg, N.; Ghosh, S.; Fleischmann, T.; Holliger, C.; Lal, R.; Kohler, H. P. E. Metabolomics of Hexachlorocyclohexane (HCH) Transformation: Ratio of LinA to LinB Determines Metabolic Fate of HCH Isomers. Environ. Microbiol. 2013, 15 (4), 1040-1051. View Source
• [5] Bala, K.; Geueke, B.; Miska, M. E.; Rentsch, D.; Poiger, T.; Dadhwal, M.; Lal, R.; Holliger, C.; Kohler, H. P. E. Enzymatic Conversion of ε-Hexachlorocyclohexane and a Heptachlorocyclohexane Isomer, Two Neglected Components of Technical Hexachlorocyclohexane. Environ. Sci. Technol. 2012, 46 (7), 4051-4058. View Source
• [6] DE967161C. Process for the Production of Technically Pure, at Least 90% γ-Hexachlorocyclohexane. Google Patents. View Source